dl-Norepinephrine-d6 Hydrochloride
Overview
Description
DL-Norepinephrine-d6 Hydrochloride is the deuterium labeled version of DL-Norepinephrine Hydrochloride . It is a synthetic phenylethylamine that mimics the sympathomimetic actions of the endogenous norepinephrine . This compound targets α1 and β1 adrenoceptors and has an increasing effect on subendocardial oxygen tension .
Molecular Structure Analysis
The molecular formula of dl-Norepinephrine-d6 Hydrochloride is C8H6D6ClNO3 . The molecular weight is 211.68 . The structure includes a benzene ring with two hydroxyl groups, an amino group, and a hydrochloride group .Physical And Chemical Properties Analysis
The dl-Norepinephrine-d6 Hydrochloride is a solid substance with a white to off-white color . It has a molecular weight of 211.68 . It should be stored at 4°C, sealed storage, away from moisture .Scientific Research Applications
dl-Norepinephrine-d6 Hydrochloride is a synthetic phenylethylamine that mimics the sympathomimetic actions of the endogenous norepinephrine . It targets α1 and β1 adrenoceptors and has an increasing effect on subendocardial oxygen tension . This compound is often used as a stable isotope .
Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process . Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs .
In the field of endocrinology , dl-Norepinephrine-d6 Hydrochloride can be used as an internal standard suitable for LC-MS/MS monitoring of norepinephrine levels in urine or plasma for diagnostic testing . Norepinephrine, also known as noradrenaline, is a marker for catecholamine-secreting tumors such as pheochromocytoma, paraganglioma, and neuroblastoma .
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Gas Chromatography (GC) and Liquid Chromatography (LC) : dl-Norepinephrine-d6 Hydrochloride is suitable for use in gas chromatography (GC) and liquid chromatography (LC) techniques . These are analytical chemistry techniques used to separate, identify, and quantify each component in a mixture. The compound can be used as a reference standard in these techniques .
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Neuroscience Research : dl-Norepinephrine-d6 Hydrochloride mimics the sympathomimetic actions of the endogenous norepinephrine . It targets α1 and β1 adrenoceptors and has an increasing effect on subendocardial oxygen tension . This makes it useful in neuroscience research, particularly in studies investigating the role of norepinephrine in the nervous system .
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Pharmacokinetic Studies : Deuterated compounds like dl-Norepinephrine-d6 Hydrochloride are often used in pharmacokinetic studies . These studies investigate how a drug is absorbed, distributed, metabolized, and excreted in the body. The deuterated version of the drug can provide a clear signal in analytical techniques, making it easier to track the drug’s movement through the body .
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Clinical Testing : dl-Norepinephrine-d6 Hydrochloride can be used as an internal standard suitable for LC-MS/MS monitoring of norepinephrine levels in urine or plasma for diagnostic testing . This can be particularly useful in endocrinology, where norepinephrine is a marker for catecholamine-secreting tumors such as pheochromocytoma, paraganglioma, and neuroblastoma .
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Gas Chromatography (GC) and Liquid Chromatography (LC) : dl-Norepinephrine-d6 Hydrochloride is suitable for use in gas chromatography (GC) and liquid chromatography (LC) techniques . These are analytical chemistry techniques used to separate, identify, and quantify each component in a mixture. The compound can be used as a reference standard in these techniques .
-
Neuroscience Research : dl-Norepinephrine-d6 Hydrochloride mimics the sympathomimetic actions of the endogenous norepinephrine . It targets α1 and β1 adrenoceptors and has an increasing effect on subendocardial oxygen tension . This makes it useful in neuroscience research, particularly in studies investigating the role of norepinephrine in the nervous system .
-
Pharmacokinetic Studies : Deuterated compounds like dl-Norepinephrine-d6 Hydrochloride are often used in pharmacokinetic studies . These studies investigate how a drug is absorbed, distributed, metabolized, and excreted in the body. The deuterated version of the drug can provide a clear signal in analytical techniques, making it easier to track the drug’s movement through the body .
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Clinical Testing : dl-Norepinephrine-d6 Hydrochloride can be used as an internal standard suitable for LC-MS/MS monitoring of norepinephrine levels in urine or plasma for diagnostic testing . This can be particularly useful in endocrinology, where norepinephrine is a marker for catecholamine-secreting tumors such as pheochromocytoma, paraganglioma, and neuroblastoma .
Safety And Hazards
DL-Norepinephrine-d6 Hydrochloride is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes . In case of accidental ingestion or contact, it is recommended to wash out the mouth or affected area with copious amounts of water and seek medical attention .
properties
IUPAC Name |
4-(2-amino-1,2,2-trideuterio-1-hydroxyethyl)-3,5,6-trideuteriobenzene-1,2-diol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3.ClH/c9-4-8(12)5-1-2-6(10)7(11)3-5;/h1-3,8,10-12H,4,9H2;1H/i1D,2D,3D,4D2,8D; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQTFHMSZCSUVEU-GVFLBQLQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(CN)O)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C([2H])(C([2H])([2H])N)O)[2H])O)O)[2H].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
dl-Norepinephrine-d6 Hydrochloride | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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